2-Bromo-1-iodo-3-methylbenzene

• IUPAC Name: 2-bromo-1-iodo-3-methylbenzene
• InChI: InChI=1S/C7H6BrI/c1-5-3-2-4-6(9)7(5)8/h2-4H,1H3
• InChI Key: KEGQEFDADWTVBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)I)Br
• Molecular Formula: C7H6BrI
• DSSTOX Substance ID: DTXSID80679253
• Molecular Weight: 296.93 g/mol
• CAS RN: 888214-21-9

Description

• Physical Form : It exists as a liquid or semi-solid .

Synthesis Analysis

The synthesis of 2-Bromo-1-iodo-3-methylbenzene involves halogenation reactions. One common method is the Sandmeyer reaction , where an aryl diazonium salt reacts with a copper(I) halide (such as CuI) to replace the diazonium group with the desired halogen (in this case, bromine and iodine) .

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with bromine and iodine atoms. The arrangement of these atoms determines its reactivity and properties . You can visualize the structure here.

Chemical Reactions Analysis

• Electrophilic Aromatic Substitution : The benzene ring can undergo halogenation, nitration, or Friedel-Crafts reactions .

Physical And Chemical Properties Analysis

• Color : Colorless to pale yellow .

Scientific Research Applications

Thermochemistry of Halogen-Substituted Methylbenzenes

Research on halogen-substituted methylbenzenes, including compounds like 2-Bromo-1-iodo-3-methylbenzene, focuses on their thermochemical properties. These studies involve experimental vapor pressures, vaporization, fusion, and sublimation enthalpies, utilizing methods like transpiration. Quantum-chemical methods are employed to calculate gas-phase enthalpies of formation, and group-additivity procedures estimate vaporization enthalpies and phase enthalpies of formation (Verevkin et al., 2015).

Ring Halogenations of Polyalkylbenzenes

Ring halogenation of polyalkylbenzenes, including this compound, is crucial for synthesizing mixed halogenated compounds. Using N-Halosuccinimide and acidic catalysts, such as [hydroxy(tosyloxy)iodo]benzene, facilitates the preparation of these compounds, indicating the versatility of halogenated methylbenzenes in organic synthesis (Bovonsombat & Mcnelis, 1993).

Catalytic Applications

The CuI-catalyzed domino process using compounds like 1-bromo-2-iodobenzenes with beta-keto esters highlights the catalytic importance of bromo-iodo-methylbenzenes. This process involves intermolecular C-C bond formation followed by intramolecular C-O bond formation, demonstrating the compound's utility in synthesizing diverse benzofurans (Lu, Wang, Zhang, & Ma, 2007).

Liquid-phase Oxidation in Catalyst Systems

The liquid-phase oxidation of methylbenzenes, including derivatives like this compound, is catalyzed by systems composed of cobalt(II), copper(II) acetates, and sodium bromide. This process results in high selectivities for corresponding benzyl acetates and benzaldehydes, showcasing the role of these compounds in oxidation reactions (Okada & Kamiya, 1981).

Synthesis of Functionalized Derivatives

The synthesis of various functionalized derivatives, such as dibromobenzenes, from this compound, demonstrates the compound's role in creating valuable precursors for organic transformations. Such syntheses involve regioselective bromination and halogen/metal permutations, essential for creating intermediates in organic chemistry (Diemer, Leroux, & Colobert, 2011).

Mechanism of Action

Target of Action

The primary target of 2-Bromo-1-iodo-3-methylbenzene is the benzene ring . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the ring . This aromatic ring wants to be retained during reactions .

Mode of Action

The compound undergoes electrophilic aromatic substitution . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

The biochemical pathway involved is the electrophilic aromatic substitution reaction . This reaction maintains the aromaticity of the benzene ring . The electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . A proton is then removed from this intermediate, yielding a substituted benzene ring .

Result of Action

The result of the action of this compound is the formation of a substituted benzene ring . This occurs through the removal of a proton from the benzenonium intermediate formed in the reaction .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the temperature and pH can affect the rate of the electrophilic aromatic substitution reaction . Additionally, the presence of other substances can also impact the reaction.

Safety and Hazards

• Precautionary Statements : P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305 (IF IN EYES: Rinse cautiously with water for several minutes), P338 (Remove contact lenses if present and easy to do), P351 (Continue rinsing) .

Future Directions

• Environmental Impact : Study its fate in the environment and potential hazards .